7-[(4-fluorophenyl)methoxy]-4-methyl-2H-chromen-2-one

• IUPAC Name: 7-[(4-fluorophenyl)methoxy]-4-methylchromen-2-one
• InChI: InChI=1S/C17H13FO3/c1-11-8-17(19)21-16-9-14(6-7-15(11)16)20-10-12-2-4-13(18)5-3-12/h2-9H,10H2,1H3
• InChI Key: ZOJWIXWYOSBCIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OCC3=CC=C(C=C3)F
• Molecular Formula: C17H13FO3
• Molecular Weight: 284.28 g/mol

Description

The compound “7-[(4-fluorophenyl)methoxy]-4-methyl-2H-chromen-2-one” is a chemical compound with the linear formula C17H13FO3. It has a molecular weight of 284.29. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Environment-sensitive Fluorophores

One area of application involves the use of chromen-2-one derivatives as environment-sensitive fluorophores. Uchiyama et al. (2006) describe the fluorescence properties of a similar compound, showcasing its potential in developing new fluorogenic sensors. These compounds exhibit low fluorescence in aprotic solvents but significantly increase in fluorescence in protic solvents like methanol, indicating their utility in sensing applications based on solvent polarity Uchiyama et al., 2006.

Antimicrobial and Anti-inflammatory Effects

Derivatives of chromen-2-one have also been isolated from natural sources and demonstrated to possess antimicrobial and anti-inflammatory effects. Liu et al. (2008) isolated a compound from Belamcanda chinensis, highlighting its pharmacological potential Liu et al., 2008.

Synthesis and Chemical Reactivity

The synthesis of chromen-2-one derivatives and their chemical reactivity have been explored, indicating their versatility in chemical synthesis. Coelho et al. (1992) reported on an efficient method for synthesizing prenylpterocarpin, a process that could be applicable to related compounds, showcasing the broad synthetic utility of chromen-2-one derivatives Coelho et al., 1992.

Photochromic Behavior and Applications

The photochromic behavior of chromen-2-one compounds, such as those described by Delbaere et al. (2003), has been studied for their potential in developing photo-responsive materials. Their work on 2,2-di(4-fluorophenyl)-6-methoxy-2H-1-chromene highlights the intricate photochemical processes these compounds can undergo, including the formation of various photoisomers under different irradiation conditions, suggesting applications in molecular switches or optical storage Delbaere et al., 2003.

Photovoltaic Properties

Furthermore, the electronic and photovoltaic properties of chromen-2-one-based organic dyes have been explored for their application in dye-sensitized solar cells. Gad et al. (2020) conducted an experimental and computational study on chromen-2-one dyes, indicating their potential to improve photoelectric conversion efficiency in solar cells Gad et al., 2020.

Mechanism of Action

Target of Action

The primary targets of the compound “7-[(4-fluorophenyl)methoxy]-4-methyl-2H-chromen-2-one” are currently unknown . This compound is part of a collection of rare and unique chemicals provided for early discovery researchers

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown